Cas no 53101-00-1 (Methyl 3-(4-chlorophenyl)-3-oxopropanoate)

• Product Name: Methyl 3-(4-chlorophenyl)-3-oxopropanoate
• CAS No: 53101-00-1
• MF: C₁₀H₉ClO₃
• MW: 212.629662275314
• MDL: MFCD00216520
• CID: 374961
• Update Time: 2024-01-29

Methyl 3-(4-chlorophenyl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chlorobenzoylacetate
• Benzenepropanoic acid,4-chloro-a-oxo-, methyl ester
• Methyl 4-chlorophenylpyruvate
• Methyl p-chlorophenylpyruvate
• 3-(4-CHLORO-PHENYL)-3-OXO-PROPIONIC ACID METHYL ESTER
• Methyl 3-(4-chlorophenyl)pyruvate
• Methyl 4-chlorobenzoylacetate,97%
• Methyl 4-chlorobenzoylacetate, 97% 2.5GR
• methyl 3-(4-chlorophenyl)-2-oxopropanoate
• Methyl 3-(4-chlorophenyl)-3-oxopropanoate

• MDL： MFCD00216520
• Inchi： 1S/C10H9ClO3/c1-14-10(13)9(12)6-7-2-4-8(11)5-3-7/h2-5H,6H2,1H3
• InChI Key： KTZQZXHMJMSACN-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(CC1=CC=C(Cl)C=C1)=O

Computed Properties

• Exact Mass: 212.02400
• Monoisotopic Mass: 212.024022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: Not available
• Density: 1.267±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 42-46 °C(lit.)
• Boiling Point: 100-106 °C (0.2 mmHg)
• Flash Point: >230 °F
• Refractive Index: 1.558-1.56
• Solubility: Very slightly soluble (0.83 g/l) (25 º C),
• PSA: 43.37000
• LogP: 2.08580
• Solubility: Not available

Methyl 3-(4-chlorophenyl)-3-oxopropanoate Security Information

• Hazard Statement： Irritant
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpyruvic acid derivatives